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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental techniques used to validate

the magnetic phase diagram of Neodymium Monosulfide (NdS). By examining data from

neutron diffraction, magnetic susceptibility, and specific heat measurements, we offer a detailed

understanding of the intricate magnetic ordering in this fascinating material. This document is

intended to serve as a valuable resource for researchers in condensed matter physics and

materials science.

The Magnetic Phase Diagram of NdS: A
Consolidated View
Neodymium monosulfide (NdS) exhibits a complex magnetic behavior at low temperatures,

transitioning into an antiferromagnetic state. Experimental investigations have been crucial in

mapping its magnetic phase diagram, revealing a rich interplay of temperature and applied

magnetic field.

A key feature of the NdS magnetic phase diagram is the presence of a tricritical point, which

separates regions of first- and second-order phase transitions.[1] The primary

antiferromagnetic transition occurs at a Néel temperature (TN) of approximately 11 K.[1]

Table 1: Key Magnetic Properties of NdS

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b079876?utm_src=pdf-interest
https://www.researchgate.net/publication/260351640_Magnetic_phase_diagram_of_neodymium_monosulfide
https://www.researchgate.net/publication/260351640_Magnetic_phase_diagram_of_neodymium_monosulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Experimental
Technique

Reference

Néel Temperature

(TN)
11 K

Magnetic

Susceptibility
[1]

Magnetic Structure
Noncollinear

Antiferromagnet
Neutron Diffraction [1]

High-Field Behavior
Presence of a

tricritical point
Magnetization Studies [1]

Experimental Protocols for Characterizing NdS
The determination of the magnetic phase diagram of NdS relies on a combination of

complementary experimental techniques. Each method probes different aspects of the

magnetic ordering, and their combined results provide a comprehensive picture.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the microscopic magnetic structure

of a material.[2][3][4][5] Neutrons, possessing a magnetic moment, interact with the magnetic

moments of the atoms in a crystal, leading to diffraction patterns that reveal the arrangement of

these moments.[2][5]

Experimental Workflow for Neutron Diffraction on NdS:

Sample Preparation

Neutron Diffraction Experiment Data Analysis

Powdered NdS Sample

Sample Holder
(Cryostat for T control)Neutron Source Monochromator

(Selects λ) Detector Diffraction Pattern Rietveld Refinement Magnetic Structure Model
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Fig. 1: Workflow for Neutron Diffraction on NdS.

A study on powdered NdS samples at cryogenic temperatures (4.2 K) revealed a noncollinear

magnetic structure.[1] In this arrangement, the spins within a {110} plane are collinear and

antiferromagnetically ordered. However, the spin direction rotates by 90 degrees from one

plane to the next.[1]

Magnetic Susceptibility
Magnetic susceptibility measurements probe the bulk magnetic response of a material to an

applied magnetic field.[6] For an antiferromagnetic material like NdS, a characteristic cusp in

the susceptibility versus temperature curve is expected at the Néel temperature.

Experimental Protocol for Magnetic Susceptibility Measurement:

Sample Preparation: A single crystal of NdS is oriented with respect to the applied magnetic

field.

Measurement: The magnetic moment of the sample is measured as a function of

temperature using a sensitive magnetometer (e.g., a SQUID magnetometer) in a small

applied magnetic field.

Data Analysis: The magnetic susceptibility (χ) is calculated as the ratio of the induced

magnetization to the applied magnetic field. The Néel temperature is identified as the

temperature at which the susceptibility shows a sharp peak or cusp.

Magnetic susceptibility measurements on single crystals of NdS have confirmed the

antiferromagnetic transition at 11 K.[1]

Specific Heat Measurement
Specific heat measurements provide information about the entropy changes associated with a

phase transition. A lambda-like anomaly in the specific heat as a function of temperature is a

hallmark of a second-order phase transition, such as the paramagnetic to antiferromagnetic

transition.
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Fig. 2: Interrelation of experimental techniques.

Comparison with Alternative Materials
While this guide focuses on NdS, it is insightful to compare its magnetic properties with other

rare-earth monosulfides. For instance, DyS and ErS also exhibit simultaneous

antiferromagnetic and structural transitions at 34 K and 7.3 K, respectively.[1] A comparative

study of these materials can provide valuable insights into the role of the specific rare-earth ion

in determining the magnetic ordering and phase diagram.

Table 2: Comparison of Transition Temperatures in Rare-Earth Monosulfides

Compound Néel Temperature (TN)

NdS 11 K

DyS 34 K

ErS 7.3 K
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The magnetic phase diagram of NdS has been experimentally validated through a combination

of neutron diffraction, magnetic susceptibility, and specific heat measurements. These

techniques provide a consistent picture of a complex antiferromagnetic ordering below 11 K,

characterized by a noncollinear spin structure. The presence of a tricritical point in the H-T

phase diagram further highlights the rich physics of this material. Future studies could involve a

more detailed investigation of the critical exponents around the phase transitions and a direct

comparison with theoretical models to further elucidate the nature of the magnetic interactions

in NdS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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